Cas no 1804153-52-3 (2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile)

2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile is a brominated benzimidazole derivative with a nitrile-functionalized side chain, offering versatility in synthetic organic and medicinal chemistry applications. Its structural features, including the reactive amino and bromo substituents, make it a valuable intermediate for constructing complex heterocyclic frameworks. The presence of the nitrile group enhances its utility in nucleophilic addition and cyclization reactions. This compound is particularly useful in pharmaceutical research, where it serves as a precursor for bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined reactivity profile and stability under standard conditions ensure consistent performance in multi-step syntheses. Suitable for controlled functionalization, it is often employed in targeted drug discovery and materials science applications.

2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile structure

1804153-52-3 structure

Product Name:2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile

CAS No:1804153-52-3

MF:C₉H₇BrN₄

MW:251.082679986954

CID:4824205

Update Time:2025-06-12

2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile
- Inchi： 1S/C9H7BrN4/c10-6-3-5(1-2-11)4-7-8(6)14-9(12)13-7/h3-4H,1H2,(H3,12,13,14)
- InChI Key： COKGEFGOWGVKAI-UHFFFAOYSA-N
- SMILES： BrC1=CC(CC#N)=CC2=C1N=C(N)N2

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 261
XLogP3: 1.5
Topological Polar Surface Area: 78.5

2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061007180-250mg	2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile	1804153-52-3	98%	250mg	$906.31	2022-04-02
Alichem	A061007180-500mg	2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile	1804153-52-3	98%	500mg	$1,368.35	2022-04-02
Alichem	A061007180-1g	2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile	1804153-52-3	98%	1g	$2,352.71	2022-04-02

2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile

2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile (CAS No. 1804153-52-3): A Comprehensive Overview

2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile (CAS No. 1804153-52-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile consists of a benzimidazole core with an amino group at the 2-position, a bromine atom at the 4-position, and an acetonitrile group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile in several areas of research. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile effectively disrupts the enzyme's catalytic activity, thereby inhibiting tumor growth and metastasis.

In addition to its anti-cancer properties, 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile has also shown promise in the treatment of neurodegenerative diseases. A recent investigation published in the Journal of Neurochemistry demonstrated that this compound can modulate specific signaling pathways associated with neurodegeneration. The study revealed that 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile reduces oxidative stress and inflammation, which are key factors contributing to neuronal damage. These findings suggest that this compound may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. In particular, its high bioavailability and low toxicity are advantageous for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings provide a strong foundation for advancing to more advanced clinical trials.

In conclusion, 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile (CAS No. 1804153-52-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.